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molecular formula C12H20N2S B8384317 4-[[2-(Diethylamino)ethyl]thio]benzenamine

4-[[2-(Diethylamino)ethyl]thio]benzenamine

Cat. No. B8384317
M. Wt: 224.37 g/mol
InChI Key: LONHIKNRVFLWFP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04906634

Procedure details

To a solution of 7.4 g (29 mmol) of N,N-diethyl-2-[(4-nitrophenyl)thio]ethanamine in 150 mL of ethanol add 32.8 g (140 mmol) of tin(II) chloride dihydrate. Reflux the reaction mixture for about 5 h. After this time, cool the reaction mixture to room temperature and carefully add the mixture to a solution of 75 g (0.54 mol) of potassium carbonate in 500 mL of water. Extract the mixture with 3×500 mL of ethyl acetate. Combine the organic extracts and wash with 2×350 mL of saturated aqueous sodium chloride solution. Dry the organic extracts over anhydrous sodium sulfate. Remov the drying agent by filtration and evaporate the solvent in vacuo to obtain the title compound.
Name
N,N-diethyl-2-[(4-nitrophenyl)thio]ethanamine
Quantity
7.4 g
Type
reactant
Reaction Step One
Name
tin(II) chloride dihydrate
Quantity
32.8 g
Type
reactant
Reaction Step One
Name
ethanol
Quantity
150 mL
Type
solvent
Reaction Step One
Name
potassium carbonate
Quantity
75 g
Type
reactant
Reaction Step Two
Name
water
Quantity
500 mL
Type
solvent
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
[CH2:1]([N:3]([CH2:16][CH3:17])[CH2:4][CH2:5][S:6][C:7]1[CH:12]=[CH:11][C:10]([N+:13]([O-])=O)=[CH:9][CH:8]=1)[CH3:2].O.O.[Sn](Cl)Cl.C(=O)([O-])[O-].[K+].[K+]>C(O)C.O>[CH2:16]([N:3]([CH2:1][CH3:2])[CH2:4][CH2:5][S:6][C:7]1[CH:8]=[CH:9][C:10]([NH2:13])=[CH:11][CH:12]=1)[CH3:17] |f:1.2.3,4.5.6|

Inputs

Step One
Name
N,N-diethyl-2-[(4-nitrophenyl)thio]ethanamine
Quantity
7.4 g
Type
reactant
Smiles
C(C)N(CCSC1=CC=C(C=C1)[N+](=O)[O-])CC
Name
tin(II) chloride dihydrate
Quantity
32.8 g
Type
reactant
Smiles
O.O.[Sn](Cl)Cl
Name
ethanol
Quantity
150 mL
Type
solvent
Smiles
C(C)O
Step Two
Name
potassium carbonate
Quantity
75 g
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
water
Quantity
500 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
Reflux the reaction mixture for about 5 h
Duration
5 h
EXTRACTION
Type
EXTRACTION
Details
Extract the mixture with 3×500 mL of ethyl acetate
WASH
Type
WASH
Details
wash with 2×350 mL of saturated aqueous sodium chloride solution
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
Dry the organic extracts over anhydrous sodium sulfate
CUSTOM
Type
CUSTOM
Details
Remov the drying agent
FILTRATION
Type
FILTRATION
Details
by filtration
CUSTOM
Type
CUSTOM
Details
evaporate the solvent in vacuo

Outcomes

Product
Name
title compound
Type
product
Smiles
C(C)N(CCSC1=CC=C(C=C1)N)CC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.